Cas no 40646-17-1 (1,8-Octanediol,1-acetate)

• Product Name: 1,8-Octanediol,1-acetate
• CAS No: 40646-17-1
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 332889
• PubChem ID: 251147
• Update Time: 2025-04-19

1,8-Octanediol,1-acetate Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanediol,1-acetate
• 8-hydroxyoctan-1-ol acetate
• 1,8-octanediol monoacetate
• 8-hydroxyoct-1-yl acetate
• 8-Hydroxyoctyl-acetat
• Monoacetyl 1,8-octanediol
• 8-hydroxyoct-1-ylacetate
• DTXSID40961040
• NSC-71385
• 8-hydroxyoctyl acetate
• SCHEMBL6060753
• Acetic acid 8-hydroxy-octyl ester
• NSC71385
• YXXBWDUFNZATIK-UHFFFAOYSA-N
• 40646-17-1

• Inchi： 1S/C10H20O3/c1-10(12)13-9-7-5-3-2-4-6-8-11/h11H,2-9H2,1H3
• InChI Key： YXXBWDUFNZATIK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCCCCCCO

Computed Properties

• Exact Mass: 188.14100
• Monoisotopic Mass: 188.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.967
• Boiling Point: 271.5°C at 760 mmHg
• Flash Point: 105.3°C
• Refractive Index: 1.443
• PSA: 46.53000
• LogP: 1.88240